2-({4-Nitrobenzyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
2-({4-Nitrobenzyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
Brand Name:
Vulcanchem
CAS No.:
329922-22-7
VCID:
VC0391471
InChI:
InChI=1S/C23H19N3O3S2/c27-22-20-18-8-4-5-9-19(18)31-21(20)24-23(25(22)16-6-2-1-3-7-16)30-14-15-10-12-17(13-11-15)26(28)29/h1-3,6-7,10-13H,4-5,8-9,14H2
SMILES:
C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=CC=C4)SCC5=CC=C(C=C5)[N+](=O)[O-]
Molecular Formula:
C23H19N3O3S2
Molecular Weight:
449.5g/mol
2-({4-Nitrobenzyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
CAS No.: 329922-22-7
Main Products
VCID: VC0391471
Molecular Formula: C23H19N3O3S2
Molecular Weight: 449.5g/mol
![2-({4-Nitrobenzyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one - 329922-22-7](/images/no_structure.jpg)
| CAS No. | 329922-22-7 |
|---|---|
| Product Name | 2-({4-Nitrobenzyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one |
| Molecular Formula | C23H19N3O3S2 |
| Molecular Weight | 449.5g/mol |
| IUPAC Name | 2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C23H19N3O3S2/c27-22-20-18-8-4-5-9-19(18)31-21(20)24-23(25(22)16-6-2-1-3-7-16)30-14-15-10-12-17(13-11-15)26(28)29/h1-3,6-7,10-13H,4-5,8-9,14H2 |
| Standard InChIKey | FPMZJURSZGUESQ-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=CC=C4)SCC5=CC=C(C=C5)[N+](=O)[O-] |
| Canonical SMILES | C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=CC=C4)SCC5=CC=C(C=C5)[N+](=O)[O-] |
| PubChem Compound | 1822053 |
| Last Modified | Nov 11 2021 |
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